Cas no 1521373-49-8 (5-(morpholin-2-yl)-1H-indole)

• Product Name: 5-(morpholin-2-yl)-1H-indole
• CAS No: 1521373-49-8
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6398680
• PubChem ID: 151074410
• Update Time: 2025-05-22

5-(morpholin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(morpholin-2-yl)-1H-indole
• EN300-1792241
• 1521373-49-8

• Inchi： 1S/C12H14N2O/c1-2-11-9(3-4-14-11)7-10(1)12-8-13-5-6-15-12/h1-4,7,12-14H,5-6,8H2
• InChI Key： MIUQEFPJQIHCID-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37Ų

Additional information on 5-(morpholin-2-yl)-1H-indole

Comprehensive Overview of 5-(morpholin-2-yl)-1H-indole (CAS No. 1521373-49-8): Properties, Applications, and Research Insights

5-(morpholin-2-yl)-1H-indole (CAS No. 1521373-49-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This molecule combines the indole scaffold, a prevalent motif in natural products and drugs, with a morpholine moiety, which enhances its solubility and bioavailability. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting kinase inhibitors, GPCR modulators, and neurotransmitter receptors.

The compound's CAS number 1521373-49-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure, featuring a morpholin-2-yl group attached to the 5-position of the indole ring, offers versatility in synthetic modifications. This adaptability makes it a valuable intermediate for designing small-molecule therapeutics, especially in oncology and central nervous system (CNS) disorders. Recent studies highlight its role in cancer cell proliferation inhibition and neuroprotective effects, aligning with current trends in precision medicine and targeted therapy.

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Synthetic routes to 5-(morpholin-2-yl)-1H-indole often involve Pd-catalyzed cross-coupling or reductive amination, methods widely discussed in organic chemistry forums. Its purity and stability are critical for high-throughput screening (HTS), a technique dominating pharmaceutical R&D discussions. Notably, the compound's fluorescence properties have sparked interest in probe development for biological imaging, a hot topic in chemical biology.

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In summary, 5-(morpholin-2-yl)-1H-indole exemplifies the convergence of medicinal chemistry and materials science. Its CAS registry (1521373-49-8) ensures traceability, while its multifunctional design supports diverse applications—from lead optimization to chemical biology tools. As the scientific community prioritizes molecular diversity and sustainable synthesis, this compound will likely remain a focal point in innovative research.